2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one
Overview
Description
2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one is a useful research compound. Its molecular formula is C12H20ClNO2 and its molecular weight is 245.74 g/mol. The purity is usually 95%.
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Scientific Research Applications
1. Synthetic Approaches and Structural Studies
- The 1-oxa-8-azaspiro[5.5]undecane ring systems, including structures similar to 2-Chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one, are found in natural and synthetic products with significant biological activities. These compounds are challenging targets for chemical synthesis due to their novel skeletons and potential applications (Sinibaldi & Canet, 2008).
2. Antibacterial Applications
- Derivatives of 1-oxa-9-azaspiro[5.5]undecane, a structure closely related to the chemical , have been synthesized and tested against various strains of bacteria, demonstrating activity against specific strains (Lukin et al., 2022).
3. Applications in Organic Synthesis
- The 2-azaspiro[5.5]undecane system, similar to the compound in focus, has been utilized in organic synthesis, showcasing regio- and stereoselectivity in reactions involving nitrile addition to dienylium-Fe(CO)(3) complexes (Ong et al., 1996).
4. Exploration in Medicinal Chemistry
- Structures like 1-oxa-8-azaspiro[5.5]undecane have been explored in medicinal chemistry, particularly in the synthesis of radioligands for sigma-1 receptors, indicating their potential in brain imaging agent development (Tian et al., 2020).
5. Antiviral Research
- The 1-oxa-8-azaspiro[5.5]undecane framework has been incorporated into compounds exhibiting antiviral activity, including against human coronaviruses and influenza viruses (Apaydın et al., 2019), (Apaydın & Loy, 2020).
6. Studies on Conformation and Structure
- Research on spiro compounds including 2-oxa-6-azaspiro derivatives, similar to the compound of interest, has provided insights into the conformation and structure of these molecules, demonstrating their potential in various chemical and biological applications (Zukerman-Schpector et al., 1999).
Properties
IUPAC Name |
2-chloro-1-(1-oxa-8-azaspiro[5.5]undecan-8-yl)propan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20ClNO2/c1-10(13)11(15)14-7-4-6-12(9-14)5-2-3-8-16-12/h10H,2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HVSKODSHPWHKNS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N1CCCC2(C1)CCCCO2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.74 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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